Cas no 1020489-50-2 (ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate
• CAS No: 1020489-50-2
• MF: C₁₅H₁₄N₄O₃S
• MW: 330.361661434174
• CID: 6048270
• PubChem ID: 25284702
• Update Time: 2025-10-31

ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate
• PGCSJXGOCLFBIW-UHFFFAOYSA-N
• 1020489-50-2
• F5094-0299
• ethyl 2-(1-methyl-1H-pyrazole-3-carboxamido)benzo[d]thiazole-6-carboxylate
• ethyl 2-[(1-methylpyrazole-3-carbonyl)amino]-1,3-benzothiazole-6-carboxylate
• VU0634775-1
• AKOS024497020

• Inchi： 1S/C15H14N4O3S/c1-3-22-14(21)9-4-5-10-12(8-9)23-15(16-10)17-13(20)11-6-7-19(2)18-11/h4-8H,3H2,1-2H3,(H,16,17,20)
• InChI Key： PGCSJXGOCLFBIW-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N=C1NC(C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 330.07866149g/mol
• Monoisotopic Mass: 330.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate

Ethyl 2-(1-Methyl-1H-Pyrazole-3-Amido)-1,3-Benzothiazole-6-Carboxylate: A Comprehensive Overview

Ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate is a complex organic compound with the CAS number 1020489-50-2. This compound belongs to the class of benzothiazoles, which are widely studied for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system substituted with an ethyl carboxylate group and a 1-methylpyrazole amide moiety, making it a unique molecule with potential for further functionalization and application development.

The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring contains sulfur and nitrogen atoms, contributing to the compound's electronic properties and reactivity. The substitution pattern on the benzothiazole ring plays a crucial role in determining its chemical behavior and biological activity. In this case, the ethyl carboxylate group is attached at the 6-position of the benzothiazole ring, while the 2-position bears an amide group linked to a 1-methylpyrazole moiety.

The presence of the pyrazole ring in this compound adds another layer of complexity and functionality. Pyrazoles are heterocyclic compounds known for their ability to coordinate with metal ions and participate in various chemical reactions. The methyl substitution on the pyrazole ring further modulates its electronic properties, potentially enhancing its stability or reactivity under specific conditions.

Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored the use of benzothiazoles as inhibitors of kinases and other enzymes involved in cellular signaling pathways. The combination of a benzothiazole core with an amide-linked pyrazole group in Ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate suggests that this compound may exhibit interesting biological activities that warrant further investigation.

In addition to its potential pharmacological applications, this compound could also find uses in materials science. Benzothiazoles are known to exhibit photoluminescent properties, making them candidates for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. The substitution pattern in this compound may influence its photophysical properties, offering opportunities for tuning its emission characteristics for specific applications.

The synthesis of Ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate likely involves multi-step organic synthesis techniques. Starting from the benzothiazole precursor, chemists would introduce the ethyl carboxylate group through esterification or related reactions. The amide linkage to the pyrazole moiety would then be established via coupling reactions or amidation processes. Optimization of reaction conditions would be essential to ensure high yields and purity of the final product.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These methods provide insights into its electronic structure, conformational preferences, and interactions with other molecules.

In terms of stability and degradation pathways, understanding the behavior of Ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate under different environmental conditions is crucial for its practical applications. Factors such as temperature, pH levels, and exposure to light or oxygen can influence its stability and shelf life.

Looking ahead, further research on this compound could explore its interactions with biological systems at molecular levels. Computational modeling techniques could be employed to predict its binding affinities to target proteins or enzymes. Experimental studies could then validate these predictions through assays measuring enzyme inhibition or receptor binding.

In conclusion, Ethyl 2-(1-methyl-1H-pyrazole-3-amido)-1,3-benzothiazole-6-carboxylate represents a promising molecule with diverse potential applications across multiple disciplines. Its unique structure combines features that make it suitable for both pharmacological and materials-based research avenues. As scientific understanding advances and new technologies emerge, this compound may unlock novel uses that contribute significantly to various industries.